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Compound of Interest

Compound Name: TCO-PEG36-acid

Cat. No.: B15577327 Get Quote

Essential Safety and Handling Guide for TCO-
PEG36-acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling TCO-
PEG36-acid, a long-chain, monodisperse PEG reagent. Adherence to these procedures is

critical for ensuring laboratory safety and maintaining the integrity of your experiments.

Chemical and Physical Properties
TCO-PEG36-acid is a polyethylene glycol (PEG) reagent with a trans-cyclooctene (TCO)

functional group and a terminal carboxylic acid. The hydrophilic PEG spacer enhances

solubility in aqueous solutions. The TCO group is highly reactive with tetrazine-containing

compounds, a key reaction in bioorthogonal chemistry.[1]
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Property Value

Molecular Formula C84H163NO40

Molecular Weight 1827.2 g/mol [1]

Purity Typically ≥90%[1]

Solubility Soluble in DMSO, DMF, and DCM[1]

Storage Conditions Store at -20°C[1]

Note: The trans-cyclooctene (TCO) moiety has a limited half-life and can isomerize to the less

reactive cis-cyclooctene (CCO). Therefore, long-term storage is not recommended.[1][2]

Personal Protective Equipment (PPE)
When handling TCO-PEG36-acid, especially in its solid form or when preparing solutions, the

following personal protective equipment is mandatory to prevent skin contact, eye damage, and

inhalation.

PPE Category Recommended Equipment

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.[3][4][5]

Hand Protection
Chemical-resistant gloves (e.g., nitrile or butyl

rubber).[3][4][5]

Body Protection

A lab coat should be worn at all times. For larger

quantities or risk of splashing, consider a

chemical-resistant apron or coveralls.[3]

Respiratory Protection

For operations that may generate dust or

aerosols, use a NIOSH-approved respirator with

an appropriate cartridge.[5]
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Proper handling and storage are crucial for both safety and maintaining the chemical's

reactivity.

Workflow for Handling TCO-PEG36-acid:

Preparation
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under inert gas

Click to download full resolution via product page

Caption: Workflow for the preparation, handling, and storage of TCO-PEG36-acid.

Experimental Protocol: Preparation of a TCO-PEG36-acid Stock Solution

Equilibration: Allow the vial of TCO-PEG36-acid to warm to room temperature before

opening to prevent moisture condensation.
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Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

Dissolution: Dissolve the solid in an appropriate anhydrous solvent such as Dimethyl

Sulfoxide (DMSO), Dimethylformamide (DMF), or Dichloromethane (DCM) to a desired

concentration.

Inert Atmosphere: To minimize air exposure and degradation of the TCO group, handle the

solution under an inert gas like argon or nitrogen.

Storage of Stock Solution: If not for immediate use, store the stock solution at -20°C under

an inert atmosphere.

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water, provided the person is conscious.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed

container for disposal. For large spills, contain

the spill and follow institutional protocols for

hazardous material cleanup.[3]

Disposal Plan
All waste containing TCO-PEG36-acid must be treated as hazardous chemical waste and

disposed of in accordance with local, state, and federal regulations.

Disposal Workflow:
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Caption: Waste disposal workflow for TCO-PEG36-acid.

Disposal Protocol:

Segregation: Do not mix TCO-PEG36-acid waste with other incompatible waste streams.

Solid Waste: Place unused or expired solid TCO-PEG36-acid and contaminated disposable

labware (e.g., gloves, weigh boats, pipette tips) into a clearly labeled hazardous solid waste

container.

Liquid Waste: Collect unused solutions and contaminated solvents in a designated, sealed,

and clearly labeled hazardous liquid waste container. Given its acidic nature, it should be

stored in a container suitable for acidic and organic waste.

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the

chemical name ("TCO-PEG36-acid"), and any other components of the waste.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Do not dispose of this chemical down
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the drain or in regular trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemistry.utoronto.ca/health-and-safety-guide/waste-disposal
https://www.benchchem.com/product/b15577327?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-24068
https://broadpharm.com/product/bp-25127
https://file.medchemexpress.com/batch_PDF/HY-141167A/TCO-PEG4-NHS-ester-SDS-MedChemExpress.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-A137_sds.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/sds/VL_CCT-A137_sds.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.chemistry.utoronto.ca/health-and-safety-guide/waste-disposal
https://www.benchchem.com/product/b15577327#personal-protective-equipment-for-handling-tco-peg36-acid
https://www.benchchem.com/product/b15577327#personal-protective-equipment-for-handling-tco-peg36-acid
https://www.benchchem.com/product/b15577327#personal-protective-equipment-for-handling-tco-peg36-acid
https://www.benchchem.com/product/b15577327#personal-protective-equipment-for-handling-tco-peg36-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15577327?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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